Cas no 27916-82-1 (2,3-dihydro-1-benzothiophene-2-carboxylic acid)

• Product Name: 2,3-dihydro-1-benzothiophene-2-carboxylic acid
• CAS No: 27916-82-1
• MF: C₉H₈O₂S
• MW: 180.223621368408
• MDL: MFCD08691280
• CID: 1088319
• PubChem ID: 14924629
• Update Time: 2025-04-24

2,3-dihydro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b]thiophene-2-carboxylic acid
• 2,3-Dihydro-1-benzothiophene-2-carboxylic acid
• 2,3-dihydro-1-benzothiophene-2-carboxylic acid(SALTDATA: FREE)
• CS-0243374
• NCGC00338190-01
• 402936-71-4
• G32789
• EN300-26300
• 2,3-Dihydro-1-benzothiophene-2-carboxylicacid
• AB01218382-03
• 2,3-dihydrobenzo[b]thiophene-2-carboxylicacid
• DTXSID70565510
• Benzo[b]thiophenecarboxylic acid, 2,3-dihydro-
• MFCD08691280
• dihydrocarboxybenzothiophene
• SCHEMBL7599608
• CBA91682
• AKOS000118052
• DB-181565
• AKOS016042141
• 27916-82-1
• Z221583708
• 2,3-dihydro-1-benzothiophene-2-carboxylic acid

• MDL： MFCD08691280
• Inchi： 1S/C9H8O2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-4,8H,5H2,(H,10,11)
• InChI Key： GSCAVDGYZRSZJS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC1C(=O)O

Computed Properties

• Exact Mass: 180.02454
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 365.2±41.0 °C at 760 mmHg
• Flash Point: 181.2±25.1 °C
• PSA: 37.3

2,3-dihydro-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,3-dihydro-1-benzothiophene-2-carboxylic acid

2,3-Dihydrobenzo[b]thiophene-2-carboxylic Acid (CAS 27916-82-1): Properties, Applications, and Market Insights

2,3-Dihydrobenzo[b]thiophene-2-carboxylic acid (CAS 27916-82-1) is a heterocyclic compound with a unique molecular structure that combines a benzo-fused thiophene ring with a carboxylic acid functional group. This dihydrobenzothiophene derivative has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties and potential applications. The compound's molecular formula is C₉H₈O₂S, with a molecular weight of 180.22 g/mol, making it an interesting building block for various synthetic applications.

The growing interest in heterocyclic carboxylic acids like 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid stems from their importance in drug discovery and material science. Researchers frequently search for information about "benzothiophene derivatives synthesis" and "thiophene-based carboxylic acids applications," reflecting the compound's relevance in current scientific investigations. Its structural features make it particularly valuable as a precursor for more complex molecules in medicinal chemistry.

From a chemical perspective, 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. The presence of both the dihydrobenzothiophene core and the carboxylic acid group allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis. These properties have led to increased searches for "CAS 27916-82-1 solubility" and "2,3-dihydrobenzo[b]thiophene-2-carboxylic acid reactivity" among chemistry professionals.

In pharmaceutical applications, 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid serves as a key building block for various bioactive compounds. The pharmaceutical industry shows particular interest in this compound for developing potential therapeutic agents, as evidenced by search trends for "benzothiophene derivatives in drug discovery" and "thiophene-based pharmaceutical intermediates." Its structural motif appears in several drug candidates targeting various biological pathways, though specific medical applications are still under investigation.

The materials science field has also explored applications of 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid, particularly in the development of organic electronic materials. Researchers investigating "thiophene-based organic semiconductors" and "heterocyclic compounds for OLEDs" often encounter this compound in their literature reviews. The conjugated system of the dihydrobenzothiophene core, combined with the carboxylic acid functionality, offers interesting possibilities for creating novel materials with specific electronic properties.

Synthetic approaches to 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid typically involve cyclization reactions of appropriate precursors or oxidation of corresponding aldehydes. Laboratory searches frequently include terms like "synthesis of dihydrobenzothiophene carboxylic acids" and "CAS 27916-82-1 preparation methods," indicating strong interest in efficient synthetic routes. Recent advances in green chemistry have also prompted investigations into more sustainable production methods for such heterocyclic compounds.

The global market for 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid reflects its growing importance in research and development. Market analysis queries such as "benzothiophene derivatives market trends" and "CAS 27916-82-1 suppliers" show increasing commercial interest. While still considered a specialty chemical, its demand has been steadily rising, particularly from pharmaceutical and materials science research sectors in North America, Europe, and Asia.

Quality control and analytical characterization of 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid are crucial aspects for researchers and manufacturers. Common analytical searches include "HPLC analysis of benzothiophene carboxylic acids" and "CAS 27916-82-1 purity standards." Standard characterization techniques for this compound typically involve HPLC, NMR spectroscopy, and mass spectrometry to ensure proper identification and purity assessment, especially when used as a pharmaceutical intermediate.

Storage and handling of 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid require standard laboratory precautions. While not classified as highly hazardous, proper storage conditions (typically room temperature in a dry environment) are important to maintain stability. Safety-related searches often include terms like "dihydrobenzothiophene derivatives safety data" and "handling heterocyclic carboxylic acids," reflecting users' concerns about proper laboratory practices.

Future research directions for 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid appear promising, particularly in the development of new synthetic methodologies and exploration of novel applications. Emerging search trends include "catalytic transformations of benzothiophene carboxylic acids" and "biocatalytic approaches to heterocyclic acids," indicating evolving research interests. The compound's versatility ensures it will remain relevant in chemical research across multiple disciplines.

In conclusion, 2,3-dihydrobenzo[b]thiophene-2-carboxylic acid (CAS 27916-82-1) represents an important class of heterocyclic carboxylic acids with wide-ranging potential in pharmaceutical and materials science applications. Its unique structural features and chemical properties continue to attract research attention, as evidenced by growing search volumes for related terms. As synthetic methodologies advance and new applications emerge, this dihydrobenzothiophene derivative is likely to maintain its position as a valuable building block in organic and medicinal chemistry.